![molecular formula C14H8ClNO3 B3005131 2-(4-Chlorophenyl)-1,3-benzoxazole-5-carboxylic acid CAS No. 1018254-92-6](/img/structure/B3005131.png)
2-(4-Chlorophenyl)-1,3-benzoxazole-5-carboxylic acid
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Overview
Description
2-(4-Chlorophenyl)-1,3-benzoxazole-5-carboxylic acid (2-CPCBA) is a chemical compound that has been studied for its various applications in scientific research. It has been found to have potential applications in drug development, chemical synthesis, and other areas of scientific research.
Scientific Research Applications
I have conducted several searches to find detailed scientific research applications for 2-(4-Chlorophenyl)-1,3-benzoxazole-5-carboxylic acid , but unfortunately, the available information is not specific to this compound. The search results mostly lead to general information about benzoxazole derivatives and their uses in various fields such as anticancer agents , but they do not provide a detailed analysis of six or eight unique applications for the specific compound .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds, such as indole derivatives, have been shown to interact with their targets in a variety of ways, leading to changes in cellular processes . For instance, some indole derivatives have been reported to inhibit viral replication, reduce inflammation, and prevent cancer cell proliferation .
Biochemical Pathways
Indole derivatives, which share structural similarities, have been found to influence a variety of biochemical pathways . For example, some indole derivatives have been shown to interfere with the synthesis of essential biomolecules in pathogens, thereby exerting antiviral, antimicrobial, and antiparasitic effects .
Pharmacokinetics
The solubility of a compound in ethanol, as is the case with 4-chlorophenylacetic acid , can influence its bioavailability and pharmacokinetics.
Result of Action
Compounds with similar structures, such as 4-chlorophenylacetic acid, have been reported to possess anticancer properties and can be useful in the prevention or treatment of estrogen-sensitive breast cancer .
properties
IUPAC Name |
2-(4-chlorophenyl)-1,3-benzoxazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO3/c15-10-4-1-8(2-5-10)13-16-11-7-9(14(17)18)3-6-12(11)19-13/h1-7H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEPDJJDBRQSWRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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